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Compound of Interest

Compound Name: Sodium octanoate C-13

Cat. No.: B1324543 Get Quote

Application Notes: Tracing Fatty Acid Metabolism
with Sodium Octanoate C-13
The study of cellular metabolism, particularly the alterations that occur in disease states like

cancer, is crucial for modern drug development.[1][2][3] Metabolic Flux Analysis (MFA) using

stable isotopes is a powerful technique to quantify the rates (fluxes) of intracellular metabolic

pathways.[4][5] While glucose and glutamine are common tracers, 13C-labeled fatty acids are

essential for specifically investigating fatty acid oxidation (FAO).

Sodium octanoate, an eight-carbon medium-chain fatty acid (MCFA), serves as an excellent

tracer for FAO. Unlike long-chain fatty acids, MCFAs can enter the mitochondria independently

of the carnitine shuttle, providing a direct probe into the β-oxidation pathway.[6] Administering

Sodium [U-13C8]octanoate to cell cultures allows for the tracing of carbon atoms as they are

converted into acetyl-CoA and subsequently enter the Tricarboxylic Acid (TCA) cycle.[7] This

enables researchers to quantify the contribution of fatty acids to cellular energy production and

biosynthetic pathways, providing critical insights into the metabolic phenotype of various cell

types.[8]

Key Applications:

Quantifying the flux through fatty acid β-oxidation.
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Determining the relative contribution of fatty acids versus other substrates (e.g., glucose) to

the TCA cycle.[9]

Investigating metabolic reprogramming in cancer, diabetes, and cardiovascular diseases.[10]

Assessing the metabolic effects of drugs targeting FAO pathways.

Metabolic Pathway of [U-13C8]Octanoate
The diagram below illustrates the metabolic fate of uniformly labeled 13C-octanoate. The fatty

acid enters the mitochondrial matrix and undergoes four cycles of β-oxidation. Each cycle

cleaves a two-carbon unit, ultimately producing four molecules of [U-13C2]acetyl-CoA. These

labeled molecules then condense with oxaloacetate to introduce the 13C label into the

metabolites of the TCA cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5938039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5938039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5597161/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5597161/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4878196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4878196/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12169336/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12169336/
https://pubmed.ncbi.nlm.nih.gov/39611618/
https://pubmed.ncbi.nlm.nih.gov/39611618/
https://pubmed.ncbi.nlm.nih.gov/12882988/
https://pubmed.ncbi.nlm.nih.gov/12882988/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8082564/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8082564/
https://www.benchchem.com/product/b1324543#administering-sodium-octanoate-c-13-in-cell-culture-for-metabolic-flux-analysis
https://www.benchchem.com/product/b1324543#administering-sodium-octanoate-c-13-in-cell-culture-for-metabolic-flux-analysis
https://www.benchchem.com/product/b1324543#administering-sodium-octanoate-c-13-in-cell-culture-for-metabolic-flux-analysis
https://www.benchchem.com/product/b1324543#administering-sodium-octanoate-c-13-in-cell-culture-for-metabolic-flux-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1324543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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